N-[3-(morpholin-4-yl)propyl]-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(3-morpholin-4-ylpropyl)-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C16H20N2O2S/c19-16(14-12-21-15-5-2-1-4-13(14)15)17-6-3-7-18-8-10-20-11-9-18/h1-2,4-5,12H,3,6-11H2,(H,17,19)
• InChI Key: GOXVJCPAIHMYDH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C2=CSC3=CC=CC=C32
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

N-[3-(morpholin-4-yl)propyl]-1-benzothiophene-3-carboxamide is a chemical compound that belongs to the class of benzothiophenes This compound is characterized by the presence of a morpholine ring attached to a propyl chain, which is further connected to a benzothiophene core The carboxamide group is attached to the third position of the benzothiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(morpholin-4-yl)propyl]-1-benzothiophene-3-carboxamide typically involves the reaction of 1-benzothiophene-3-carboxylic acid with 3-(morpholin-4-yl)propylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an appropriate solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(morpholin-4-yl)propyl]-1-benzothiophene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the morpholine ring or the benzothiophene core can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[3-(morpholin-4-yl)propyl]-1-benzothiophene-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(morpholin-4-yl)propyl]-1-benzothiophene-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

• N-[3-(4-morpholinyl)propyl]-1-benzofuran-2-carboxamide
• 3,4-dichloro-N-[3-(morpholin-4-yl)propyl]benzamide
• 1-[3-(morpholin-4-yl)propyl]-1,3-dihydro-2H-benzimidazol-2-one

Uniqueness

N-[3-(morpholin-4-yl)propyl]-1-benzothiophene-3-carboxamide is unique due to its specific structural features, such as the benzothiophene core and the morpholine ring. These features contribute to its distinct chemical reactivity and biological activity, making it a valuable compound for various research applications.